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Compound of Interest

Compound Name: Bis-Cyano-PEG5

Cat. No.: B3041917 Get Quote

An In-Depth Technical Guide to Bis-Cyano-PEG5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential

applications, and handling of Bis-Cyano-PEG5, a homobifunctional polyethylene glycol (PEG)

linker. Due to the limited availability of specific experimental data for this compound, this guide

combines available information with established principles of nitrile and PEG chemistry to offer

practical insights for its application in research and development.

Core Chemical Properties
Bis-Cyano-PEG5, also known as 3,3'-(2,2'-(2,2'-oxybis(ethane-2,1-diyl))bis(oxy))bis(propane-

1-carbonitrile), is a polyethylene glycol derivative with five ethylene glycol units capped at both

ends with a cyanoethyl group.

Table 1: Physicochemical Properties of Bis-Cyano-PEG5
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Property Value Source/Method

CAS Number 41263-79-0 SiChem GmbH

Molecular Formula C14H24N2O5 SiChem GmbH

Molecular Weight 300.36 g/mol SiChem GmbH

Appearance

Not specified (likely a colorless

to pale yellow liquid or low-

melting solid)

Inferred from similar PEG

compounds

Purity > 95% SiChem GmbH

Solubility

Expected to be soluble in

water and a wide range of

organic solvents such as

Dichloromethane (DCM),

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO).

Inferred from properties of

similar PEG compounds.

Storage
Store at -20°C for long-term

stability.

Inferred from supplier

recommendations for similar

PEG reagents.

Reactivity and Chemical Transformations
The primary reactive sites of Bis-Cyano-PEG5 are the terminal nitrile (cyano) groups. These

groups can undergo several chemical transformations, making the molecule a versatile linker

for bioconjugation and materials science.

Reduction to Primary Amines
The most common and synthetically useful reaction of the nitrile groups is their reduction to

primary amines. This transformation converts the bifunctional cyano linker into a bifunctional

amine linker (Bis-Amino-PEG5), which can then be used for conjugation to molecules

containing amine-reactive functional groups, such as NHS esters or isothiocyanates.

Common reducing agents for this transformation include:
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Lithium aluminum hydride (LiAlH₄): A powerful reducing agent that provides high yields of the

primary amine. The reaction is typically carried out in an anhydrous ethereal solvent like

diethyl ether or tetrahydrofuran (THF).

Catalytic Hydrogenation: This method involves the use of hydrogen gas in the presence of a

metal catalyst, such as Raney nickel, platinum, or palladium. This method is often

considered milder than using metal hydrides.

Hydrolysis to Carboxylic Acids
Under acidic or basic conditions, the nitrile groups can be hydrolyzed to carboxylic acids. This

would convert Bis-Cyano-PEG5 into a dicarboxylic acid-terminated PEG linker. This

transformation provides another route to a bifunctional linker with different reactivity, suitable for

carbodiimide-mediated couplings (e.g., with EDC/NHS) to primary amines.

Potential Applications
The versatility of the cyano group allows for the use of Bis-Cyano-PEG5 as a precursor to

other bifunctional linkers, primarily the diamino-PEG5 derivative. These linkers are valuable in

several areas of drug development and research:

Antibody-Drug Conjugates (ADCs): PEG linkers are widely used in ADCs to connect the

antibody to the cytotoxic payload. The hydrophilic nature of the PEG chain can improve the

solubility and pharmacokinetic profile of the conjugate.

PROTACs: In the development of proteolysis-targeting chimeras (PROTACs), a linker

connects a ligand for a target protein to a ligand for an E3 ubiquitin ligase. Bifunctional PEGs

are commonly employed for this purpose.

Surface Modification: The bifunctional nature of the derived linkers allows for the modification

of surfaces, nanoparticles, or hydrogels to introduce specific functionalities for targeted drug

delivery or diagnostic applications.

Peptide and Protein Modification: The diamino-PEG5 derivative can be used to crosslink

proteins or to conjugate peptides to other molecules.

Experimental Protocols (Exemplary)
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The following are proposed experimental protocols based on standard organic chemistry

procedures for the transformation and subsequent use of nitrile-containing compounds. Note:

These are illustrative protocols and should be optimized for specific applications.

Protocol for Reduction of Bis-Cyano-PEG5 to Bis-
Amino-PEG5
This protocol describes the reduction of the terminal cyano groups to primary amines using

lithium aluminum hydride.

Materials:

Bis-Cyano-PEG5

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or THF

Dry glassware under an inert atmosphere (Nitrogen or Argon)

Sodium sulfate (Na₂SO₄)

Saturated aqueous solution of sodium potassium tartrate (Rochelle's salt)

Rotary evaporator

Magnetic stirrer and stir bar

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve Bis-Cyano-PEG5 (1

equivalent) in anhydrous diethyl ether or THF.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of LiAlH₄ (typically 2-3 equivalents per nitrile group) in the same

anhydrous solvent to the stirred solution of Bis-Cyano-PEG5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3041917?utm_src=pdf-body
https://www.benchchem.com/product/b3041917?utm_src=pdf-body
https://www.benchchem.com/product/b3041917?utm_src=pdf-body
https://www.benchchem.com/product/b3041917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, allow the reaction to warm to room temperature and stir for 4-

12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or

infrared (IR) spectroscopy (disappearance of the nitrile peak around 2250 cm⁻¹).

Upon completion, carefully quench the reaction by slowly adding a saturated aqueous

solution of sodium potassium tartrate at 0°C.

Stir the resulting mixture vigorously until two clear layers form.

Separate the organic layer. Extract the aqueous layer with additional diethyl ether or THF (2-

3 times).

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure using a rotary evaporator to yield the crude Bis-Amino-

PEG5.

The product can be further purified by column chromatography if necessary.

Characterization of Bis-Amino-PEG5
The successful conversion to the diamine can be confirmed by:

FT-IR Spectroscopy: Disappearance of the C≡N stretch (around 2250 cm⁻¹) and appearance

of N-H stretching vibrations (around 3300-3500 cm⁻¹).

¹H NMR Spectroscopy: Appearance of new signals corresponding to the methylene groups

adjacent to the newly formed amino groups.

Mass Spectrometry: Confirmation of the expected molecular weight for the diamine product.

Visualizing the Experimental Workflow
The following diagrams illustrate the chemical transformation and a potential application

workflow.
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Click to download full resolution via product page

To cite this document: BenchChem. [What are the chemical properties of Bis-Cyano-PEG5?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041917#what-are-the-chemical-properties-of-bis-
cyano-peg5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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